Cas no 511256-36-3 ((S)-N-METHYL-1-3,5-BIS(TRIFLUOROMETHYL)PHENYLETHYLAMINE)

• Product Name: (S)-N-METHYL-1-3,5-BIS(TRIFLUOROMETHYL)PHENYLETHYLAMINE
• CAS No: 511256-36-3
• MF: C₁₁H₁₁F₆N
• MW: 271.202163934708
• MDL: MFCD07779108
• CID: 68351
• PubChem ID: 11608744
• Update Time: 2025-06-23

(S)-N-METHYL-1-3,5-BIS(TRIFLUOROMETHYL)PHENYLETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (S)-N-Methyl-1-[3,5-bis(trifluoromethyl)phenyl]ethylamine
• (1S)-1-[3,5-bis(trifluoromethyl)phenyl]-N-methylethanamine
• PC1166
• (-)-[(S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]methylamine
• N-[(S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]-N-methylamine
• SCHEMBL3154962
• (S)-1-(3,5-bis(trifluoromethyl)phenyl)-N-methylethanamine
• [(1S)-1-[3,5-bis(trifluoromethyl)phenyl]ethyl](methyl)amine
• MFCD07779108
• DTXSID40469394
• PS-7279
• CS-0180969
• A821778
• AKOS015850627
• [(S)-1-(3,5-bis-trifluoromethyl-phenyl)-ethyl]-methyl-amine
• 511256-36-3
• (1S)-1-[3,5-bis(trifluoromethyl)phenyl]-N-methyl-ethanamine
• (S)-N-METHYL-1-3,5-BIS(TRIFLUOROMETHYL)PHENYLETHYLAMINE

• MDL： MFCD07779108
• Inchi： 1S/C11H11F6N/c1-6(18-2)7-3-8(10(12,13)14)5-9(4-7)11(15,16)17/h3-6,18H,1-2H3/t6-/m0/s1
• InChI Key： ZHIAARPZLAPMHX-LURJTMIESA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)[C@H](C)NC)(F)F

Computed Properties

• Exact Mass: 271.08000
• Monoisotopic Mass: 271.07956833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 4.39550

(S)-N-METHYL-1-3,5-BIS(TRIFLUOROMETHYL)PHENYLETHYLAMINE Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (S)-N-METHYL-1-3,5-BIS(TRIFLUOROMETHYL)PHENYLETHYLAMINE

Comprehensive Overview of (S)-N-Methyl-1-(3,5-Bis(trifluoromethyl)phenyl)ethylamine (CAS No. 511256-36-3)

(S)-N-Methyl-1-(3,5-Bis(trifluoromethyl)phenyl)ethylamine is a specialized organic compound with significant applications in pharmaceutical research and material science. Its unique structure, featuring trifluoromethyl groups and a chiral center, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 511256-36-3 is often searched by researchers seeking high-purity reagents for asymmetric synthesis or fluorinated compound studies.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and lipophilicity, which are critical in drug design. Recent trends in AI-driven drug discovery have amplified the demand for such building blocks, as they are frequently used in virtual screening libraries. The chiral amine moiety in this compound also aligns with the pharmaceutical industry's focus on enantioselective catalysis, a hot topic in green chemistry and sustainable manufacturing.

Analytical techniques like HPLC and NMR are essential for characterizing (S)-N-Methyl-1-(3,5-Bis(trifluoromethyl)phenyl)ethylamine, particularly to verify its enantiomeric purity. Researchers often inquire about its storage conditions (typically 2-8°C under inert gas) and solubility profiles (soluble in common organic solvents like DCM and THF). These practical details are crucial for experimental reproducibility, a major concern in academic publications and patent applications.

In material science, the trifluoromethyl groups contribute to unique electronic properties, making this compound relevant for organic electronics research. The compound's potential in liquid crystal formulations and OLED materials is an emerging area of exploration, coinciding with industry demands for energy-efficient display technologies. This interdisciplinary relevance explains why searches for "fluorinated aromatic amines" and "chiral building blocks" frequently include references to CAS 511256-36-3.

Regulatory compliance is another frequent query, especially regarding REACH and FDA guidelines for research compounds. While not classified as hazardous under current standards, proper laboratory safety protocols must be followed when handling this compound, including the use of PPE and fume hoods. These precautions align with broader discussions about responsible research practices in chemical synthesis.

The synthetic routes to (S)-N-Methyl-1-(3,5-Bis(trifluoromethyl)phenyl)ethylamine often involve asymmetric hydrogenation or enzymatic resolution, reflecting advancements in catalytic methodologies. Process chemists frequently search for optimization strategies to improve atom economy and reduce environmental impact—key metrics in modern process chemistry evaluations. These aspects make the compound a case study in balancing molecular complexity with synthetic efficiency.

Emerging applications in PET radiopharmaceuticals have brought renewed attention to fluorinated compounds like this one. The 3,5-bis(trifluoromethyl)phenyl group's potential as a pharmacophore in CNS-targeting molecules is another active research area, particularly in neurological disorder studies. Such applications demonstrate how niche chemical entities can become pivotal in addressing global health challenges through precision medicine approaches.